Cas no 23074-57-9 (3-Buten-2-one, 4-ethoxy-)

• Product Name: 3-Buten-2-one, 4-ethoxy-
• CAS No: 23074-57-9
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1413052
• PubChem ID: 12278950
• Update Time: 2025-04-20

3-Buten-2-one, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-ethoxy-
• 4-ethoxybut-3-en-2-one
• (E)-4-Ethoxybut-3-en-2-one
• EN300-51483
• SCHEMBL269751
• CS-0274667
• 31172-37-9
• 23074-57-9
• (3E)-4-ETHOXYBUT-3-EN-2-ONE

• Inchi： 1S/C6H10O2/c1-3-8-5-4-6(2)7/h4-5H,3H2,1-2H3/b5-4+
• InChI Key： ZUSVCKYTCMDOOP-SNAWJCMRSA-N
• SMILES： O(/C=C/C(C)=O)CC

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3